Cas no 2171819-75-1 (2-fluoro-4-methoxy-5-methylaniline)

2-Fluoro-4-methoxy-5-methylaniline is a fluorinated aniline derivative characterized by its methoxy and methyl substituents, which influence its electronic and steric properties. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The fluorine atom enhances metabolic stability and bioavailability, while the methoxy and methyl groups contribute to selective reactivity in coupling and functionalization reactions. Its well-defined structure ensures consistency in downstream applications, making it valuable for researchers developing novel compounds. The product is typically supplied with high purity, ensuring reliable performance in synthetic workflows. Proper handling is advised due to its amine functionality.
2-fluoro-4-methoxy-5-methylaniline structure
2171819-75-1 structure
Product Name:2-fluoro-4-methoxy-5-methylaniline
CAS No:2171819-75-1
MF:C8H10FNO
MW:155.169505596161
CID:5797834
PubChem ID:89371124
Update Time:2025-10-31

2-fluoro-4-methoxy-5-methylaniline Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-4-methoxy-5-methylbenzenamine
    • 2-fluoro-4-methoxy-5-methylaniline
    • Inchi: 1S/C8H10FNO/c1-5-3-7(10)6(9)4-8(5)11-2/h3-4H,10H2,1-2H3
    • InChI Key: IQGVUCUGIUDAAX-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C(=CC=1C)N)F)C

2-fluoro-4-methoxy-5-methylaniline Pricemore >>

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Enamine
EN300-1294868-0.05g
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$1091.0 2023-06-06
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Additional information on 2-fluoro-4-methoxy-5-methylaniline

Introduction to 2-Fluoro-4-Methoxy-5-Methylaniline (CAS No. 2171819-75-1)

2-Fluoro-4-methoxy-5-methylaniline (CAS No. 2171819-75-1) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This aromatic amine features a unique combination of functional groups, including a fluorine atom, a methoxy group, and a methyl group, which contribute to its diverse chemical properties and potential applications.

The molecular structure of 2-fluoro-4-methoxy-5-methylaniline consists of a benzene ring substituted with a fluoro group at the 2-position, a methoxy group at the 4-position, and a methyl group at the 5-position. The presence of these substituents imparts specific electronic and steric effects that influence the compound's reactivity and stability. The fluorine atom, in particular, introduces electron-withdrawing properties, while the methoxy and methyl groups provide electron-donating effects.

In recent years, 2-fluoro-4-methoxy-5-methylaniline has been extensively studied for its potential as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its unique structure makes it an attractive starting material for the development of novel drugs with improved pharmacological profiles. For instance, research has shown that derivatives of this compound exhibit promising activities against various diseases, including cancer and neurodegenerative disorders.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 2-fluoro-4-methoxy-5-methylaniline as a key intermediate in the synthesis of a series of novel anticancer agents. These compounds demonstrated significant cytotoxicity against multiple cancer cell lines, suggesting their potential as lead compounds for further drug development. The study also explored the structure-activity relationships (SAR) of these derivatives, providing valuable insights into the molecular mechanisms underlying their biological activities.

Beyond pharmaceutical applications, 2-fluoro-4-methoxy-5-methylaniline has found utility in materials science, particularly in the development of advanced functional materials. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Recent research has focused on incorporating this compound into conjugated polymers to enhance their performance in these applications.

In the realm of chemical synthesis, 2-fluoro-4-methoxy-5-methylaniline serves as a valuable building block for constructing complex molecules. Its reactivity with various electrophiles and nucleophiles allows for the formation of diverse chemical structures through well-established synthetic routes. For example, it can be readily converted into amides, esters, and other functionalized derivatives using standard organic reactions.

The safety and environmental impact of 2-fluoro-4-methoxy-5-methylaniline are also important considerations in its use. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices are essential to ensure workplace safety and environmental protection. Researchers are continually evaluating its toxicity and environmental fate to ensure its safe use in industrial and laboratory settings.

In conclusion, 2-fluoro-4-methoxy-5-methylaniline (CAS No. 2171819-75-1) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique combination of functional groups makes it an attractive candidate for further research and development in fields such as pharmaceuticals, materials science, and chemical synthesis. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.

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